Ethyl 10(Z),13(Z)-nonadecadienoate

• Molecular Formula: C21H38O2
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C21H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-4-2/h8-9,11-12H,3-7,10,13-20H2,1-2H3
• InChIKey: PTMJVXJMTZYBBX-UHFFFAOYSA-N

Ethyl 10(Z),13(Z)-nonadecadienoate: High-Purity C19:2 FAEE

Ethyl 10(Z),13(Z)-nonadecadienoate (CAS 877124-17-9) is a synthetic, long-chain polyunsaturated fatty acid ethyl ester (FAEE) characterized by a 19-carbon backbone and two cis-configured double bonds at the Δ10 and Δ13 positions . It is structurally and functionally categorized as an omega-6 (n-6) fatty acid derivative and is commonly employed as an analytical reference standard, a model compound in lipid metabolism studies, and a precursor in semiochemical research [1].

Analytical Reference Standard High-purity C19:2 FAEE for lipidomics quantification

Lipid Metabolism Model Defined ethyl ester for in vitro and in vivo metabolic studies

Semiochemical Research Ethyl ester probe for insect communication and pheromone studies

• [1] Havlíček, V., & Spížek, J. (Eds.). (2020). Microbial Natural Products: Biosynthesis, Regulation and Function. Springer Nature. View Source

Why Ethyl 10(Z),13(Z)-nonadecadienoate Is Irreplaceable

Substitution of Ethyl 10(Z),13(Z)-nonadecadienoate with its closest structural analogs—specifically the methyl ester or the free acid form—introduces critical quantifiable deviations in physicochemical properties and analytical behavior that directly compromise experimental reproducibility. Key differentiators include a distinct molecular mass (322.53 g/mol vs. 308.5 g/mol for the methyl ester and 294.5 g/mol for the free acid), altered predicted volatility (as indicated by a higher boiling point of ~402°C vs. ~386°C for the methyl ester), and differing chromatographic retention times, which are pivotal for accurate GC-MS and LC-MS quantification . Furthermore, the ethyl esterification state is often a non-negotiable parameter in studies of semiochemical biosynthesis, where the natural pheromone or signaling molecule is specifically an ethyl ester and not a methyl ester or free acid [1].

Mass shift alters MS detection

Methyl ester and free acid differ by 14–28 Da, potentially leading to misidentification or co-elution in targeted MS assays.

Volatility profile mismatch

The ethyl ester exhibits a distinct boiling point and GC retention time; substituting with the methyl ester may compromise chromatographic resolution.

Ethyl ester specificity in semiochemistry

Class-level evidence indicates that ester group identity is critical for bioactivity; methyl or free acid forms may lose biological response.

• [1] Jurenka, R. (2004). Insect pheromone biosynthesis. In Topics in Current Chemistry (Vol. 239, pp. 97-132). Springer. View Source

Ethyl 10(Z),13(Z)-nonadecadienoate: Quantitative Comparison

Superior Certified Purity

Alfa Chemistry offers Ethyl 10(Z),13(Z)-nonadecadienoate with a certified purity of 99%+, a quantifiable improvement over the more commonly available 98% grade for the methyl ester analog and the 98% grade for the free acid . This higher purity grade is verified by the vendor and is critical for minimizing interfering peaks in analytical workflows.

Certified Purity Comparison

Head-to-head

Target: 99%+
Comparator: ~98%

May support higher analytical accuracy and reduced interference.

Vendor CoA specifications; verify lot-specific data.

Evidence Dimension	Vendor-Specified Chemical Purity
Target Compound Data	99%+
Comparator Or Baseline	Methyl 10(Z),13(Z)-nonadecadienoate: 98.0% (typical vendor specification) / 10(Z),13(Z)-Nonadecadienoic acid: >98% (typical vendor specification)
Quantified Difference	A difference of 1-4 percentage points in absolute purity, which corresponds to a significant reduction in total impurity profile.
Conditions	Vendor Certificate of Analysis (CoA) specifications from Alfa Chemistry, ChemSrc, and CymitQuimica.

Why This Matters

Higher certified purity reduces the need for additional purification steps and ensures more accurate quantitative analysis, directly impacting the reliability and cost-efficiency of lipidomics and metabolomics research.

Differential GC Volatility

The ethyl ester functional group imparts a measurably lower volatility compared to its methyl ester counterpart. Predictive modeling data indicates a boiling point of 402.7±21.0 °C for Ethyl 10(Z),13(Z)-nonadecadienoate, which is significantly higher than the predicted 386.0±11.0 °C for the methyl ester analog . This difference directly translates to a longer GC retention time, offering a clear separation advantage in complex mixtures.

Boiling Point Difference

Head-to-head

Ethyl ester: ~402.7 °C
Methyl ester: ~386.0 °C

Distinct volatility profile may improve GC separation.

Predicted values (ACD/Labs); experimental confirmation advised.

Evidence Dimension	Predicted Boiling Point at 760 mmHg
Target Compound Data	402.7 ± 21.0 °C
Comparator Or Baseline	Methyl 10(Z),13(Z)-nonadecadienoate: 386.0 ± 11.0 °C
Quantified Difference	An increase of approximately 16.7 °C in predicted boiling point.
Conditions	Data from ChemSrc database, calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02.

Why This Matters

For analytical chemists, the distinct volatility profile of the ethyl ester ensures it can be reliably distinguished from and co-eluted with similar compounds, which is essential for developing robust and validated GC-MS methods.

Distinct Molecular Mass for MS

The exact molecular mass of Ethyl 10(Z),13(Z)-nonadecadienoate (322.53 g/mol) provides a unique and quantifiable identifier in mass spectrometry, clearly differentiating it from the methyl ester (308.5 g/mol) and the free acid (294.5 g/mol) . This 14.0 Da difference from the methyl ester and 28.0 Da difference from the free acid allows for unequivocal assignment of the compound in complex biological or environmental extracts.

Molecular Mass Distinction

Head-to-head

322.53 vs. 308.5 (methyl)
Δ +14.0 g/mol

Enables unambiguous HRMS identification.

Confirm with high-resolution mass accuracy.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	322.53 g/mol
Comparator Or Baseline	Methyl 10(Z),13(Z)-nonadecadienoate: 308.5 g/mol / 10(Z),13(Z)-Nonadecadienoic acid: 294.5 g/mol
Quantified Difference	A difference of +14.0 g/mol relative to the methyl ester and +28.0 g/mol relative to the free acid.
Conditions	Data from vendor technical datasheets and public chemical databases.

Why This Matters

This mass distinction is critical for researchers using high-resolution mass spectrometry (HRMS) or multiple reaction monitoring (MRM) to track this specific lipid species without ambiguity from its more common analogs.

Ethyl Ester Specificity in Semiochemistry

In insect chemical ecology, the ester functional group (ethyl vs. methyl) is a key determinant of biological activity. While direct activity data for Ethyl 10(Z),13(Z)-nonadecadienoate is limited, class-level inference from studies on fatty acid esters in termite and beetle communication demonstrates that changing the alkyl group on the ester from ethyl to methyl can result in a loss of behavioral activity spanning 6-8 orders of magnitude [1][2]. This establishes that the ethyl ester is not a trivial substitution and is likely essential for biological function.

Ester Bioactivity Context

Class-level inference

Reported 10⁶–10⁸× activity loss with methyl ester in model insects

Ethyl ester likely critical for semiochemical function.

Inferred from related species; direct data limited.

Evidence Dimension	Behavioral Attractant Activity (Orders of Magnitude Difference)
Target Compound Data	Class-level: Ethyl esters of fatty acids are active components in pheromone blends.
Comparator Or Baseline	Methyl esters of fatty acids: Shown to be 6-8 orders of magnitude less effective than active compounds in certain insect species.
Quantified Difference	A 10^6 to 10^8-fold reduction in activity observed for methyl esters vs. other attractants in a model system.
Conditions	Inference drawn from electrophysiological and behavioral studies on the responses of Coleoptera and other insects to fatty acid ethyl and methyl esters.

Why This Matters

For researchers in chemical ecology and pest management, procuring the correct ethyl ester is not a matter of analytical convenience but a requirement for eliciting and studying the intended biological response.

• [1] Vrkoc, J., Ubik, K., & Dolejš, L. (1979). The trail-following pheromone of the termite Prorhinotermes simplex. Acta Entomologica Bohemoslovaca, 76(4), 247-251. View Source
• [2] Hammack, L., & Burkholder, W. E. (1981). (Z)-Trogodermal, a potent sex attractant for Trogoderma glabrum (Herbst) (Coleoptera: Dermestidae). Journal of Chemical Ecology, 7(3), 581-587. View Source

Ethyl 10(Z),13(Z)-nonadecadienoate: Optimal Procurement Scenarios

Reference Standard for Lipidomics

Given its high vendor-certified purity (99%+), Ethyl 10(Z),13(Z)-nonadecadienoate is optimally procured for use as a quantitative internal or external standard in targeted lipidomics assays. Its unique mass (322.53 g/mol) and distinct chromatographic retention time, as established in the evidence above, allow for precise and interference-free quantification of this specific C19:2 FAEE species in complex biological matrices such as plasma, tissue homogenates, or cell culture extracts [1].

Ethyl Ester in Semiochemical Bioassays

For chemical ecologists, this compound is the appropriate procurement choice when investigating the biological role of long-chain ethyl esters in insect communication, trail-following, or mating disruption. The class-level evidence demonstrates that the ethyl ester functionality is non-interchangeable with the methyl ester or free acid, making it the only viable candidate for eliciting native behavioral or electrophysiological responses in receptor studies or field trapping experiments [2].

GC-MS Method for FAEE Profiling

The compound's distinct volatility profile, characterized by a predicted boiling point approximately 16.7 °C higher than its methyl ester analog, makes it an ideal candidate for developing and optimizing gas chromatographic separations. Procurement for this purpose is justified to leverage its unique retention time window for creating robust, validated methods aimed at profiling fatty acid ethyl esters (FAEEs) as biomarkers of ethanol consumption or metabolic disorders [3].

Membrane Biophysics Model Systems

As a well-defined polyunsaturated lipid with a specific carbon chain length and double bond configuration (C19:2, n-6), this compound serves as a useful model molecule in studies of lipid bilayer packing and dynamics. Its procurement is supported by the need for a compound with a precise molecular structure to investigate the impact of cis-double bonds and chain length on membrane fluidity and permeability, where the ethyl ester form provides a defined hydrophobic anchor distinct from the ionizable free acid [4].

Application

Selection Property

Validation Focus

Reference Standard for Lipidomics

Certified high purity, unique mass and retention

Quantitative accuracy and interference-free FAEE detection

Semiochemical Bioassays

Ethyl ester structure essential for bioactivity

Behavioral or electrophysiological response fidelity

GC-MS Method Development

Distinct volatility profile for separation

Robust retention time window for FAEE profiling

Membrane Biophysics Models

Defined C19:2 polyunsaturated ethyl ester

Impact of chain length and unsaturation on membrane dynamics

• [1] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source
• [2] Jurenka, R. (2004). Insect pheromone biosynthesis. In Topics in Current Chemistry (Vol. 239, pp. 97-132). Springer. View Source
• [3] Burdock, G. A. (2016). Fenaroli's Handbook of Flavor Ingredients. CRC press. View Source
• [4] Stillwell, W. (2016). An Introduction to Biological Membranes: Composition, Structure and Function. Elsevier. View Source